3β-Acetoxy-6α-chloroergosta-7,22-dien-5α-ol
3β-Acetoxy-6α-chloroergosta-7,22-dien-5α-ol
Brand Name:
Vulcanchem
CAS No.:
58261-88-4
VCID:
VC0017721
InChI:
InChI=1S/C30H47ClO3/c1-18(2)19(3)8-9-20(4)24-10-11-25-23-16-27(31)30(33)17-22(34-21(5)32)12-15-29(30,7)26(23)13-14-28(24,25)6/h8-9,16,18-20,22,24-27,33H,10-15,17H2,1-7H3/t19-,20+,22?,24+,25-,26-,27-,28+,29+,30-/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)OC(=O)C)C)O)Cl)C
Molecular Formula:
C₃₀H₄₇ClO₃
Molecular Weight:
491.15
3β-Acetoxy-6α-chloroergosta-7,22-dien-5α-ol
CAS No.: 58261-88-4
Reference Standards
VCID: VC0017721
Molecular Formula: C₃₀H₄₇ClO₃
Molecular Weight: 491.15
| CAS No. | 58261-88-4 |
|---|---|
| Product Name | 3β-Acetoxy-6α-chloroergosta-7,22-dien-5α-ol |
| Molecular Formula | C₃₀H₄₇ClO₃ |
| Molecular Weight | 491.15 |
| IUPAC Name | [(5R,6S,9S,10R,13R,14R,17R)-6-chloro-17-[(2R,5R)-5,6-dimethylhept-3-en-2-yl]-5-hydroxy-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C30H47ClO3/c1-18(2)19(3)8-9-20(4)24-10-11-25-23-16-27(31)30(33)17-22(34-21(5)32)12-15-29(30,7)26(23)13-14-28(24,25)6/h8-9,16,18-20,22,24-27,33H,10-15,17H2,1-7H3/t19-,20+,22?,24+,25-,26-,27-,28+,29+,30-/m0/s1 |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)OC(=O)C)C)O)Cl)C |
| Synonyms | (3β,5α,6α,22E)-6-Chloro-ergosta-7,22-diene-3,5-diol 3-Acetate; |
| PubChem Compound | 57369767 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume